4-fluorobenzaldehyde (3-chloro-2-quinoxalinyl)hydrazone

• IUPAC Name: 3-chloro-N-[(E)-(4-fluorophenyl)methylideneamino]quinoxalin-2-amine
• InChI: InChI=1S/C15H10ClFN4/c16-14-15(20-13-4-2-1-3-12(13)19-14)21-18-9-10-5-7-11(17)8-6-10/h1-9H,(H,20,21)/b18-9+
• InChI Key: HVQMTRXPNMEKPJ-GIJQJNRQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C(=N2)Cl)NN=CC3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(C(=N2)Cl)N/N=C/C3=CC=C(C=C3)F
• Molecular Formula: C15H10ClFN4
• Molecular Weight: 300.72 g/mol

Description

4-fluorobenzaldehyde (3-chloro-2-quinoxalinyl)hydrazone, commonly known as FCQH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FCQH is a yellow crystalline powder that is soluble in organic solvents and is widely used in the synthesis of novel compounds.

Mechanism of Action

The exact mechanism of action of FCQH is not fully understood. However, it is believed to inhibit the activity of enzymes that are essential for the growth and survival of microorganisms and cancer cells.
Biochemical and Physiological Effects:
FCQH has been shown to exhibit minimal toxicity and is well tolerated by living organisms. It has been shown to have no significant effect on biochemical and physiological parameters in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using FCQH in lab experiments include its low toxicity, high solubility, and ease of synthesis. However, its limitations include its limited stability in aqueous solutions and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on FCQH. One potential application is in the development of novel antibacterial and antifungal agents. FCQH could also be further studied for its potential use in cancer therapy. Additionally, further research is needed to fully understand the mechanism of action of FCQH and its potential applications in other fields such as materials science and catalysis.
In conclusion, FCQH is a promising chemical compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of FCQH in various fields.

Synthesis Methods

The synthesis of FCQH involves the condensation reaction of 4-fluorobenzaldehyde and 3-chloro-2-quinoxalinylhydrazine in the presence of a catalyst. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The resulting product is then purified by recrystallization to obtain pure FCQH.

Scientific Research Applications

FCQH has been extensively studied for its potential applications in various fields. It has been shown to exhibit antibacterial and antifungal activity against a wide range of microorganisms. FCQH has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells.